Cas no 941926-74-5 (4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide)

4-Methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide is a pyridazine-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a trifluoromethylphenyl moiety, which may enhance metabolic stability and binding affinity in biological systems. The methoxy and methylphenyl substituents contribute to its lipophilicity, potentially improving membrane permeability. This compound’s oxo-dihydropyridazine core is of interest for its role in modulating enzyme or receptor interactions, making it a candidate for further investigation in drug discovery. Its well-defined molecular architecture allows for precise structure-activity relationship studies, supporting rational design in therapeutic development.
4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide structure
941926-74-5 structure
Product Name:4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide
CAS No:941926-74-5
MF:C20H16F3N3O3
MW:403.354555130005
CID:5759647
PubChem ID:8555109
Update Time:2025-05-23

4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 941926-74-5
    • AKOS024628885
    • F2213-0306
    • 4-methoxy-6-oxo-1-(o-tolyl)-N-(3-(trifluoromethyl)phenyl)-1,6-dihydropyridazine-3-carboxamide
    • 4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
    • 4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
    • 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide
    • Inchi: 1S/C20H16F3N3O3/c1-12-6-3-4-9-15(12)26-17(27)11-16(29-2)18(25-26)19(28)24-14-8-5-7-13(10-14)20(21,22)23/h3-11H,1-2H3,(H,24,28)
    • InChI Key: HZFWABGAXANIBS-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)NC(C1C(=CC(N(C2C=CC=CC=2C)N=1)=O)OC)=O)(F)F

Computed Properties

  • Exact Mass: 403.11437587g/mol
  • Monoisotopic Mass: 403.11437587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 71Ų

4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2213-0306-2μmol
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2213-0306-5μmol
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2213-0306-10μmol
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2213-0306-20μmol
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2213-0306-1mg
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2213-0306-2mg
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2213-0306-3mg
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2213-0306-4mg
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2213-0306-5mg
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2213-0306-10mg
4-methoxy-1-(2-methylphenyl)-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridazine-3-carboxamide
941926-74-5 90%+
10mg
$79.0 2023-05-16

Additional information on 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide

4-Methoxy-1-(2-Methylphenyl)-6-Oxo-N-3-(Trifluoromethyl)Phenyl-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 941926-74-5, known as 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable candidate for drug discovery and development.

The molecular structure of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide is characterized by a dihydropyridazine core, which serves as a scaffold for various functional groups. The presence of a methoxy group at position 4 and a trifluoromethyl-substituted phenyl group at position N introduces significant electronic and steric effects, influencing the compound's reactivity and bioavailability. These features make it a versatile molecule for exploring diverse chemical reactions and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective oxidations. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for potential industrial applications. The synthesis of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide has been reported in several high-profile journals, underscoring its importance in modern organic chemistry.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. Studies conducted using cellular models have shown that 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide can effectively suppress the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, which are critical for drug candidates targeting chronic inflammatory conditions.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies reveal that the dihydropyridazine core interacts favorably with the active site of target enzymes, enhancing its binding affinity. These findings are supported by experimental data from in vitro assays, which further validate the compound's bioactivity.

Looking ahead, the development of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-3-(trifluoromethyl)phenyl-1,6-dihydropyridazine-3-carboxamide into a therapeutic agent requires further preclinical testing to evaluate its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, paving the way for clinical trials in the near future.

In conclusion, 4-methoxy-1-(2-methylphenyl)-6 oxo N 3 (trifluoromethyl) phenyl 1 6 dihydropyridazine 3 carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with promising biological properties, positions it as a strong candidate for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential to contribute significantly to the development of innovative therapeutic solutions.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited